Cas no 1245823-45-3 (5-[(4-fluoro-2-nitrophenoxy)methyl]-1-methyl-1H-pyrazole)

• Product Name: 5-[(4-fluoro-2-nitrophenoxy)methyl]-1-methyl-1H-pyrazole
• CAS No: 1245823-45-3
• MF: C₁₁H₁₀FN₃O₃
• MW: 251.213805675507
• CID: 3160376
• PubChem ID: 50896794
• Update Time: 2025-04-21

5-[(4-fluoro-2-nitrophenoxy)methyl]-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-[(4-fluoro-2-nitrophenoxy)methyl]-1-methyl-1H-pyrazole
• 4-FLUORO-2-NITROPHENYL [(1-METHYL-1H-PYRAZOL-5-YL)METHYL] ETHER
• CS-0338332
• AKOS005169568
• DTXSID401202122
• 5-((4-Fluoro-2-nitrophenoxy)methyl)-1-methyl-1H-pyrazole
• 1245823-45-3
• STL415005
• 5-[(4-fluoro-2-nitrophenoxy)methyl]-1-methylpyrazole

• Inchi： 1S/C11H10FN3O3/c1-14-9(4-5-13-14)7-18-11-3-2-8(12)6-10(11)15(16)17/h2-6H,7H2,1H3
• InChI Key： IJTRRJRCZOXGLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])OCC1=CC=NN1C

Computed Properties

• Exact Mass: 251.07061935Da
• Monoisotopic Mass: 251.07061935Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers